Cas no 163419-05-4 (Phenol, 3-(cyclopentyloxy)-)
Phenol, 3-(cyclopentyloxy)-, is a versatile organic compound characterized by its aromatic hydroxyl group. This compound offers several advantages, including excellent solubility in organic solvents, stability under various conditions, and its role as a precursor in the synthesis of numerous pharmaceuticals and industrial chemicals. Its unique cyclopentyloxy substituent enhances its reactivity and expands its potential applications in organic synthesis.

Phenol, 3-(cyclopentyloxy)- structure
Product name:Phenol, 3-(cyclopentyloxy)-
Phenol, 3-(cyclopentyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3-(cyclopentyloxy)-
- 3-(cyclopentyloxy)Phenol
- 3-cyclopentyloxyphenol
- NZHMBIOZYGZDFM-UHFFFAOYSA-N
- DA-24936
- A1-03859
- 163419-05-4
- SCHEMBL2385609
- Z381415518
- 3-Cyclopentyloxy-phenol
- DTXSID90460114
- CS-0354113
-
- Inchi: InChI=1S/C11H14O2/c12-9-4-3-7-11(8-9)13-10-5-1-2-6-10/h3-4,7-8,10,12H,1-2,5-6H2
- InChI Key: NZHMBIOZYGZDFM-UHFFFAOYSA-N
- SMILES: C1CCC(C1)OC2=CC=CC(=C2)O
Computed Properties
- Exact Mass: 178.09942
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
Phenol, 3-(cyclopentyloxy)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Apollo Scientific | OR957588-1g |
3-(Cyclopentyloxy)phenol |
163419-05-4 | 95% | 1g |
£435.00 | 2025-02-20 |
Phenol, 3-(cyclopentyloxy)- Related Literature
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Ping Tong Food Funct., 2020,11, 628-639
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2. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
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Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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